![molecular formula C9H11ClN2OS B1382321 1-[(5-amino-2-chlorophenyl)sulfanyl]-N,N-dimethylformamide CAS No. 1803606-82-7](/img/structure/B1382321.png)
1-[(5-amino-2-chlorophenyl)sulfanyl]-N,N-dimethylformamide
Overview
Description
Scientific Research Applications
Synthesis of Bioactive Molecules
This compound serves as a precursor in the synthesis of bioactive molecules. Its reactive sulfanyl group can be used to introduce sulfur into other molecules, which is a key step in the creation of certain pharmaceuticals .
Development of Antiviral Agents
The amino and chlorophenyl groups present in this compound make it a candidate for the synthesis of indole derivatives, which have shown potential as antiviral agents . These derivatives can inhibit the replication of viruses by interfering with their protein synthesis mechanisms.
Anti-inflammatory Research
Due to its structural similarity to known anti-inflammatory agents, this compound could be used in the development of new medications aimed at reducing inflammation. Researchers can modify its structure to enhance its efficacy and reduce side effects .
Anticancer Activity
The compound’s ability to bind to various receptors makes it a valuable scaffold for developing anticancer drugs. It can be used to synthesize compounds that target specific pathways involved in cancer cell proliferation .
Antimicrobial Studies
Its molecular structure allows for the creation of derivatives with antimicrobial properties. These derivatives can be tested against a range of bacterial and fungal pathogens to develop new antibiotics .
Chemical Research and Education
In academic settings, this compound can be used to demonstrate various chemical reactions and synthesis techniques to students. It provides a practical example of how different functional groups can be utilized in chemical synthesis .
properties
IUPAC Name |
S-(5-amino-2-chlorophenyl) N,N-dimethylcarbamothioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2OS/c1-12(2)9(13)14-8-5-6(11)3-4-7(8)10/h3-5H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUOHRNMZRFXIIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)SC1=C(C=CC(=C1)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(5-amino-2-chlorophenyl)sulfanyl]-N,N-dimethylformamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4R)-4-amino-1-[(2,4-dimethoxyphenyl)methyl]pyrrolidin-2-one](/img/structure/B1382242.png)
![3-(5-Methyl-1,2,4-oxadiazol-3-yl)-8-azabicyclo[3.2.1]octane hydrochloride](/img/structure/B1382247.png)
